N-(4-(3,4-dimethylphenyl)thiazol-2-yl)-4-(isopropylsulfonyl)benzamide

• IUPAC Name: N-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-4-propan-2-ylsulfonylbenzamide
• InChI: InChI=1S/C21H22N2O3S2/c1-13(2)28(25,26)18-9-7-16(8-10-18)20(24)23-21-22-19(12-27-21)17-6-5-14(3)15(4)11-17/h5-13H,1-4H3,(H,22,23,24)
• InChI Key: SEFSRAUAHRRZSA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=CSC(=N2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)C(C)C)C
• Molecular Formula: C21H22N2O3S2
• Molecular Weight: 414.5 g/mol

Description

N-(4-(3,4-dimethylphenyl)thiazol-2-yl)-4-(isopropylsulfonyl)benzamide, also known as DMTB, is a chemical compound that has been extensively studied for its potential therapeutic applications. DMTB belongs to the class of compounds known as sulfonamides, which are widely used in medicinal chemistry due to their ability to inhibit enzymes and receptors. In

Scientific Research Applications

Synthesis and Activity in Nonsteroidal Anti-inflammatory Drugs

N-(4-(3,4-dimethylphenyl)thiazol-2-yl)-4-(isopropylsulfonyl)benzamide derivatives have been studied for their potential in nonsteroidal anti-inflammatory drugs (NSAIDs). The synthesis of these compounds involves coupling 2-aminothiazole bases with acid chlorides. Some of these compounds have shown promising anti-inflammatory activities across specific concentration ranges, and certain derivatives were found to have no adverse effect on myocardial function, indicating their potential safety in drug development (Lynch et al., 2006).

Anticancer Activities

Research has also delved into the synthesis of benzamide derivatives incorporating thiazole for anticancer applications. These compounds have been evaluated against various cancer cell lines, including breast, lung, colon, and ovarian cancer cells. Several derivatives have demonstrated moderate to excellent anticancer activities, with some even surpassing the activity of known anticancer drugs. This highlights the potential of these derivatives in developing new anticancer therapies (Ravinaik et al., 2021).

Antimicrobial and Antifungal Properties

The antimicrobial properties of N-(4-(3,4-dimethylphenyl)thiazol-2-yl)-4-(isopropylsulfonyl)benzamide derivatives have been a subject of interest in scientific research. Studies indicate that certain derivatives exhibit significant antimicrobial activity, particularly against specific strains of bacteria and fungi. These findings support the potential use of these compounds in the development of new antimicrobial agents (Chawla, 2016).

Immunological Enhancement

Some derivatives have been identified to function as co-adjuvants in immunological applications. These compounds can enhance the immune response when used alongside approved adjuvants, offering a novel approach to improving the efficacy of vaccines. The mechanism involves the modulation of intracellular calcium levels and the activation of specific signaling pathways, highlighting their potential in vaccine development and immunotherapy (Saito et al., 2022).